Cas no 40348-85-4 (methyl(2R)-2-hydroxy-3,3-dimethylbutanoate)

• Product Name: methyl(2R)-2-hydroxy-3,3-dimethylbutanoate
• CAS No: 40348-85-4
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 2632246
• PubChem ID: 11435021
• Update Time: 2025-04-21

methyl(2R)-2-hydroxy-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl(2R)-2-hydroxy-3,3-dimethylbutanoate
• 40348-85-4

• Inchi： 1S/C7H14O3/c1-7(2,3)5(8)6(9)10-4/h5,8H,1-4H3/t5-/m0/s1
• InChI Key： YYAKMBGOMGURAY-YFKPBYRVSA-N
• SMILES： O[C@@H](C(=O)OC)C(C)(C)C

Computed Properties

• Exact Mass: 146.094294304Da
• Monoisotopic Mass: 146.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų